Cas no 2094317-15-2 (N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide)

• Product Name: N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide
• CAS No: 2094317-15-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5408171
• Update Time: 2025-05-26

N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide

• Inchi： 1S/C11H18N2O/c1-4-11(14)12-9(2)10-5-7-13(3)8-6-10/h4-5,9H,1,6-8H2,2-3H3,(H,12,14)
• InChI Key： NHRBHONHFNEQQC-UHFFFAOYSA-N
• SMILES： C(NC(C1=CCN(C)CC1)C)(=O)C=C

Experimental Properties

• Density: 0.996±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.0±34.0 °C(Predicted)
• pka: 14.42±0.46(Predicted)

Additional information on N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide

N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide: A Comprehensive Overview

The compound N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide, with the CAS registry number 2094317-15-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into its structural properties, synthesis methods, and recent advancements in its research.

At its core, the molecule features a pyridine ring system that is partially hydrogenated to form a tetrahydro structure. The pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom. In this case, the nitrogen is methylated at position 1, which introduces a significant degree of electron donation into the ring system. This modification not only stabilizes the structure but also enhances its reactivity in certain chemical transformations. The ethyl group attached to the nitrogen further extends the molecule's functionality, providing additional sites for potential interactions.

The 2-propenamide group attached to the ethyl chain introduces an alpha,beta-unsaturated amide moiety into the molecule. This functional group is known for its ability to participate in various types of conjugate additions and Michael reactions. The presence of this group in N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide suggests that it may exhibit versatile reactivity under different reaction conditions. Recent studies have shown that such groups can be utilized in the synthesis of bioactive compounds with potential therapeutic applications.

From a synthetic perspective, this compound can be prepared through a variety of methods. One common approach involves the alkylation of an appropriate pyridine derivative with an activated ethyl group followed by subsequent amidation to introduce the 2-propenamide moiety. Researchers have recently explored the use of catalytic asymmetric synthesis to construct chiral centers within this molecule, which could lead to enantiomerically pure compounds with enhanced pharmacological properties.

In terms of applications, N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide has shown promise in several areas. Its ability to act as a ligand in transition metal-catalyzed reactions has been highlighted in recent publications. For instance, it has been used as a chiral ligand in asymmetric hydrogenation reactions, demonstrating high enantioselectivity for certain substrates. Additionally, its role as an intermediate in drug discovery has been explored due to its potential to modulate enzyme activity or bind to specific receptors.

Recent research has also focused on understanding the biological activity of this compound. Studies conducted using cellular models have revealed that it exhibits moderate inhibitory effects on certain kinases involved in signal transduction pathways. This finding suggests that it could serve as a lead compound for developing novel kinase inhibitors with potential therapeutic applications in oncology and inflammatory diseases.

In conclusion, N-[1-(1,2,3,6-Tetrahydro-1-methyl-4-pyridinyl)ethyl]-2-propenamide (CAS No: 2094317-15-2) is a versatile compound with a rich structural framework that lends itself to diverse chemical transformations and applications. Its unique combination of functional groups makes it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.